Cas no 1150271-27-4 (4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine)

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine is a boronic ester derivative of pyridine, featuring a chloro substituent at the 4-position and a dioxaborinane ring at the 3-position. This compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions due to the stability and reactivity of its boronate moiety. The 5,5-dimethyl substitution on the dioxaborinane ring enhances hydrolytic stability, making it suitable for applications requiring prolonged storage or handling under ambient conditions. Its pyridine core allows for further functionalization, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The product is typically supplied as a crystalline solid with high purity, ensuring reliable performance in synthetic workflows.
4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine structure
1150271-27-4 structure
Product Name:4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine
CAS No:1150271-27-4
MF:C10H14BCl2NO2
MW:261.940660953522
MDL:MFCD12198830
CID:839959
PubChem ID:46739485
Update Time:2025-10-18

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine hydrochloride
    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine
    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine, HCl
    • BS-35256
    • MFCD12198830
    • AT15428
    • DTXSID90675089
    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine HCl
    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine,hydrochloride
    • AKOS015892409
    • 1150271-27-4
    • CS-0174753
    • 4-chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine;hydrochloride
    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine--hydrogen chloride (1/1)
    • 4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridinehydrochloride
    • 1310403-84-9
    • MDL： MFCD12198830
    • Inchi： 1S/C10H13BClNO2.ClH/c1-10(2)6-14-11(15-7-10)8-5-13-4-3-9(8)12;/h3-5H,6-7H2,1-2H3;1H
    • InChI Key： MDNNNTJUUDKULC-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=CC=1B1OCC(C)(C)CO1.Cl

Computed Properties

  • Exact Mass: 261.04900
  • Monoisotopic Mass: 261.0494642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 218
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų

Experimental Properties

  • PSA: 31.35000
  • LogP: 2.30520

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Chloro-3-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine Pricemore >>

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